Cas no 183209-26-9 (2-Bromophenylisocyanide)

2-Bromophenylisocyanide is an organobromine compound featuring an isocyanide functional group attached to a brominated phenyl ring. This reagent is primarily utilized in organic synthesis and coordination chemistry due to its ability to act as a versatile ligand, forming stable complexes with transition metals. The bromine substituent enhances its reactivity in cross-coupling reactions, such as Suzuki or Sonogashira couplings, while the isocyanide group facilitates the construction of heterocycles and metal-organic frameworks (MOFs). Its stability under standard conditions and compatibility with various reaction conditions make it a valuable intermediate in pharmaceutical and materials science research. Proper handling is advised due to its potential toxicity and odor.

2-Bromophenylisocyanide structure

Product Name:2-Bromophenylisocyanide

CAS No:183209-26-9

MF:C₇H₄BrN

MW:182.017360687256

CID:114017

PubChem ID:2757127

Update Time:2025-06-09

2-Bromophenylisocyanide Chemical and Physical Properties

Names and Identifiers

- Benzene,1-bromo-2-isocyano-
- 2-BROMOPHENYLISOCYANIDE
- Benzene, 1-bromo-2-isocyano- (9CI)
- EN300-141360
- AKOS006293685
- 183209-26-9
- GS-0303
- FT-0691582
- 1-bromo-2-isocyanobenzene
- Benzene,1-bromo-2-isocyano-(9ci)
- DTXSID30373739
- o-bromophenyl isocyanide
- Benzene, 1-bromo-2-isocyano-
- SCHEMBL7911284
- 2-Bromophenylisocyanide
- MDL： MFCD04117582
- Inchi： 1S/C7H4BrN/c1-9-7-5-3-2-4-6(7)8/h2-5H
- InChI Key： FXDYPEVMVGKJNS-UHFFFAOYSA-N
- SMILES： BrC1C=CC=CC=1[N+]#[C-]

Computed Properties

Exact Mass: 180.95272
Monoisotopic Mass: 180.95271g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 135
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 4.4Å²

Experimental Properties

Color/Form: NA
Flash Point: 167.0±22.3 °C
PSA: 4.36

2-Bromophenylisocyanide Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

2-Bromophenylisocyanide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	021185-1g	2-Bromophenylisocyanide	183209-26-9		1g	￡312.00	2022-02-28
Enamine	EN300-141360-0.05g	1-bromo-2-isocyanobenzene	183209-26-9	95%	0.05g	$166.0	2023-05-26
Enamine	EN300-141360-0.1g	1-bromo-2-isocyanobenzene	183209-26-9	95%	0.1g	$248.0	2023-05-26
Enamine	EN300-141360-0.25g	1-bromo-2-isocyanobenzene	183209-26-9	95%	0.25g	$353.0	2023-05-26
Enamine	EN300-141360-0.5g	1-bromo-2-isocyanobenzene	183209-26-9	95%	0.5g	$557.0	2023-05-26
Enamine	EN300-141360-1.0g	1-bromo-2-isocyanobenzene	183209-26-9	95%	1g	$714.0	2023-05-26
Enamine	EN300-141360-2.5g	1-bromo-2-isocyanobenzene	183209-26-9	95%	2.5g	$1399.0	2023-05-26
Enamine	EN300-141360-5.0g	1-bromo-2-isocyanobenzene	183209-26-9	95%	5g	$2070.0	2023-05-26
Enamine	EN300-141360-10.0g	1-bromo-2-isocyanobenzene	183209-26-9	95%	10g	$3069.0	2023-05-26
TRC	B623555-10mg	2-Bromophenylisocyanide	183209-26-9		10mg	$ 50.00	2022-06-07